Cas no 282521-18-0 (Pyridinium, 3-[[(hydroxymethyl)amino]carbonyl]-1-methyl-)

• Product name: Pyridinium, 3-[[(hydroxymethyl)amino]carbonyl]-1-methyl-
• CAS No: 282521-18-0
• MF: C₈H₁₁N₂O₂+
• MW: 167.18514
• CID: 1433994
• PubChem ID: 11499411

Pyridinium, 3-[[(hydroxymethyl)amino]carbonyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 3-[[(hydroxymethyl)amino]carbonyl]-1-methyl-
• N-(hydroxymethyl)-1-methylpyridin-1-ium-3-carboxamide
• DTXSID50467604
• SCHEMBL12922752
• 282521-18-0

• Inchi： InChI=1S/C8H10N2O2/c1-10-4-2-3-7(5-10)8(12)9-6-11/h2-5,11H,6H2,1H3/p+1
• InChI Key： JPLHFSGDJIWJOD-UHFFFAOYSA-O
• SMILES： C[N+]1=CC=CC(=C1)C(=O)NCO

Computed Properties

• Exact Mass: 167.08213
• Monoisotopic Mass: 167.082052598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 53.21